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Compound of Interest

Compound Name: 3-Thiophenacetic acid

Cat. No.: B186584 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of 3-
Thiophenacetic acid is paramount. This guide provides immediate, procedural, and step-by-

step information for its operational use and disposal, ensuring laboratory safety and building

trust in chemical handling protocols.

Chemical Identification and Properties:

Property Value

Chemical Name 3-Thiopheneacetic acid

Synonyms 3-Thienylacetic acid

CAS Number 6964-21-2

Molecular Formula C6H6O2S

Molecular Weight 142.17 g/mol

Appearance Beige to white solid/crystalline powder

Odor No information available

Hazard Identification and Classification
3-Thiophenacetic acid is classified as a hazardous substance. The primary hazards are:
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Skin Corrosion/Irritation: Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2]

Specific target organ toxicity (single exposure): May cause respiratory irritation.[1][2]

Signal Word: Warning[1]

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to ensure personal safety when handling 3-
Thiophenacetic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10700&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC205370100&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10700&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC205370100&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10700&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC205370100&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10700&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10700&PLANT=d__ALF
https://www.benchchem.com/product/b186584?utm_src=pdf-body
https://www.benchchem.com/product/b186584?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended Equipment Specification

Eye/Face Protection

Safety glasses with side-

shields, tightly sealing safety

goggles, or a face shield.

Must be tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[3]

Hand Protection
Chemical-resistant, impervious

gloves.

Inspect gloves prior to use and

dispose of contaminated

gloves after use in accordance

with applicable laws and good

laboratory practices.[4]

Skin and Body Protection

Lab coat, flame-retardant

antistatic protective clothing,

chemical-resistant apron, and

boots.

Protective clothing should be

selected based on the

concentration and amount of

the dangerous substance at

the specific workplace.[3][5]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Use a full-face particle

respirator type N100 (US) or

type P3 (EN 143) respirator

cartridges as a backup to

engineering controls if risk

assessment shows it's

necessary.[3][4][5]

Operational and Disposal Plans
Handling and Storage:

Handling:

Work under a chemical fume hood. Do not inhale the substance.

Avoid contact with skin, eyes, and clothing.[1][5]

Avoid formation of dust and aerosols.[1][6] Provide appropriate exhaust ventilation where

dust is formed.[6]
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Keep away from open flames, hot surfaces, and sources of ignition.

Wash hands and face thoroughly after handling.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[1][6]

Keep the container tightly closed.[1][6]

Store in a locked up area accessible only to qualified or authorized personnel.

Accidental Release Measures:

Personal Precautions:

Use personal protective equipment.[6]

Evacuate personnel to safe areas.[6]

Ensure adequate ventilation.[6]

Avoid breathing dust, vapors, mist, or gas.[6]

Environmental Precautions:

Do not let the product enter drains.[6]

Methods for Cleaning Up:

Pick up and arrange disposal without creating dust.[6]

Sweep up and shovel the material into suitable, closed containers for disposal.[1][6]

Disposal Plan:

Dispose of contents and container to an approved waste disposal plant.[1]
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Waste material must be disposed of in accordance with national and local regulations. Do

not mix with other waste. Handle uncleaned containers as the product itself.

For small spills of acidic solutions, neutralization with a suitable base to a pH between 5.5

and 9.5 may be possible before drain disposal, but only if the user is trained and comfortable

with the procedure.[7] However, given the other hazards of 3-Thiophenacetic acid, disposal

as chemical waste is the recommended route.[7]

First Aid Measures:

Exposure Route First Aid Procedure

In case of eye contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.[1][8]

In case of skin contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Get medical

attention if skin irritation persists.[1][8] Take off

contaminated clothing and wash it before reuse.

[1]

If inhaled

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[1][8] If not

breathing, give artificial respiration.[1]

If swallowed

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.[1][8]

Experimental Workflow for Handling 3-Thiophenacetic Acid
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Caption: A logical workflow diagram for the safe handling of 3-Thiophenacetic acid from

preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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